2-(Dibenzylamino)acetic acid
Overview
Description
2-(Dibenzylamino)acetic acid, also known by its IUPAC name (dibenzylamino)acetic acid, is a compound with the molecular formula C16H17NO2 . It has a molecular weight of 255.32 . The compound is typically stored at room temperature and is available in solid form .
Molecular Structure Analysis
The InChI code for 2-(Dibenzylamino)acetic acid is 1S/C16H17NO2/c18-16(19)13-17(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,19) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
2-(Dibenzylamino)acetic acid is a solid at room temperature . Unfortunately, other specific physical and chemical properties were not available in the search results.Scientific Research Applications
Pharmacology
In pharmacology, 2-(Dibenzylamino)acetic acid exhibits properties that make it a candidate for drug development. Its structure allows for high GI absorption and BBB permeability, suggesting potential use in central nervous system therapeutics . It’s not a substrate for P-glycoprotein, reducing the likelihood of drug-drug interactions .
Material Science
The compound’s solid physical form and stability at room temperature make it suitable for material science applications. It could be used in the synthesis of novel polymers or as a modifying agent to alter the properties of existing materials .
Chemical Synthesis
2-(Dibenzylamino)acetic acid serves as a building block in organic synthesis. Its benzylic amine moiety is a reactive site for various chemical transformations, which can lead to the creation of complex molecules for further research or industrial applications .
Biochemistry Research
In biochemistry, this compound could be used to study enzyme-substrate interactions due to its unique structure. It may act as an inhibitor or a substrate mimic, providing insights into enzymatic pathways and mechanisms .
Medicinal Chemistry
The compound’s physicochemical properties, such as its molar refractivity and topological polar surface area, are significant in medicinal chemistry. These properties influence the compound’s interaction with biological targets, affecting its pharmacokinetics and dynamics .
Environmental Science
This compound’s impact on the environment can be studied in terms of its biodegradability and potential toxicity. Understanding its environmental fate is crucial for assessing the risks associated with its use in various industries .
Agricultural Chemistry
In agricultural chemistry, research could explore the use of 2-(Dibenzylamino)acetic acid as a precursor for the synthesis of agrochemicals. Its structural features might contribute to the development of new pesticides or herbicides .
Safety and Hazards
The safety information for 2-(Dibenzylamino)acetic acid includes the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed) and H319 (Causes serious eye irritation) . Precautionary statements include P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It is known that this compound is an organic molecule that can interact with various biological systems .
Mode of Action
As a weak acid, it can react with bases to form corresponding salts
Biochemical Pathways
It is often used as an intermediate in organic synthesis, suggesting that it may participate in various chemical reactions .
properties
IUPAC Name |
2-(dibenzylamino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c18-16(19)13-17(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDWVRVNMKUFQJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dibenzylamino)acetic acid | |
CAS RN |
17360-47-3 |
Source
|
| Record name | 17360-47-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15860 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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